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Compound of Interest

Compound Name:
1,5-Dimethyl-1H-imidazole-4-

carbaldehyde

Cat. No.: B1358129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 1,5-Dimethyl-1H-imidazole-4-
carbaldehyde, a key intermediate in the development of pharmaceuticals and agrochemicals.

Core Compound Identification
The IUPAC name for the compound is 1,5-Dimethyl-1H-imidazole-4-carbaldehyde. It is a

substituted imidazole, a class of heterocyclic aromatic organic compounds.

Physicochemical Properties and Data
1,5-Dimethyl-1H-imidazole-4-carbaldehyde is a versatile compound valued for its unique

structure and reactivity.[1] Its aldehyde functional group makes it a useful building block for

creating more complex molecules.[1] It is typically a light yellow to off-white solid.[1]
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Property Data Reference

CAS Number 368833-94-7 [1][2]

Molecular Formula C₆H₈N₂O [1][2]

Molecular Weight 124.14 g/mol [1][2]

Purity ≥ 99% (HPLC) [1]

Appearance Light yellow to off-white solid [1]

Storage Conditions 0 - 8 °C [1]

Applications in Research and Development
This compound serves as a crucial intermediate in various fields:

Pharmaceutical Synthesis: It is a building block in the synthesis of pharmaceutical agents,

with some research pointing towards treatments for neurological disorders.[1] The imidazole

ring is a core component of many biologically important molecules, and its derivatives have

been explored for antifungal, antibacterial, anticancer, and antimalarial drugs.[3][4]

Agrochemicals: Similar to its role in pharmaceuticals, it is used in the development of new

agrochemicals.[1]

Organic Synthesis: The reactivity of the aldehyde group allows for its use in creating diverse

and complex chemical structures.[1]

Materials Science: It is explored for developing advanced materials with specific functional

properties.[1]

Biochemical Research: The compound is used in studies involving enzyme interactions and

metabolic pathways.[1]

Experimental Protocols: Synthesis
A general method for the N-alkylation of an imidazole ring to produce a dimethylated imidazole

carbaldehyde is outlined below. This protocol is based on the synthesis of the related isomer,
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1,4-dimethyl-imidazole-5-carbaldehyde, and can be adapted.[4]

Objective: To synthesize 1,5-Dimethyl-1H-imidazole-4-carbaldehyde from 5-methyl-1H-

imidazole-4-carbaldehyde.

Materials:

5-methyl-1H-imidazole-4-carbaldehyde

Sodium hydride (NaH) (60% dispersion in mineral oil)

Methyl iodide (CH₃I)

Dry Tetrahydrofuran (THF)

Saturated sodium carbonate solution

Ethyl acetate

Sodium sulfate

Silica gel for column chromatography

Procedure:

To a solution of 5-methyl-1H-imidazole-4-carbaldehyde in dry THF, add sodium hydride at

room temperature. The mixture is stirred for approximately 30 minutes.

Methyl iodide is then added to the reaction mixture, which is then stirred at room temperature

for about 20 hours.[4]

Upon completion of the reaction, a saturated sodium carbonate solution is added to the

mixture.

The aqueous layer is extracted multiple times with ethyl acetate.[5]

The combined organic extracts are dried over sodium sulfate, filtered, and the solvent is

removed under reduced pressure using a rotary evaporator.[5]
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The resulting crude product is purified by column chromatography on silica gel.[4][5]

Visualized Workflows and Pathways
The following diagrams illustrate key processes related to the synthesis and application of

imidazole derivatives.
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General Synthesis Workflow for N-Alkylation of Imidazole

Start: 5-methyl-1H-imidazole-4-carbaldehyde in dry THF

Add NaH
(Stir for 30 min)

Add Methyl Iodide
(Stir for 20 hours)

Quench with saturated Na2CO3 solution

Extract with Ethyl Acetate

Dry organic layers over Na2SO4

Evaporate solvent

Purify by Column Chromatography

End Product:
1,5-Dimethyl-1H-imidazole-4-carbaldehyde

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1,5-Dimethyl-1H-imidazole-4-carbaldehyde.
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Role of Imidazole Derivatives in Drug Discovery
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Caption: The role of imidazole intermediates in the drug discovery pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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